Calcium aluminate

• IUPAC Name: calcium;oxido(oxo)alumane
• InChI: InChI=1S/2Al.Ca.4O/q;;+2;;;2*-1
• InChI Key: XFWJKVMFIVXPKK-UHFFFAOYSA-N
• Canonical SMILES: [O-][Al]=O.[O-][Al]=O.[Ca+2]
• Molecular Formula: CaAl2O4, Al2CaO4
• Molecular Weight: 158.04 g/mol
• Physical Description: Dry Powder; Other Solid, White solid; [HSDB] White odorless powder; Insoluble in water; [J.M. Huber MSDS]
• Solubility: Soluble in acids, Reactive to water
• Density: 2.98 g/cu cm
• Color/Form: White monoclinic crystals, Crystals or powder
• CAS RN: 12042-68-1, 12042-78-3
• Melting Point: 1535 °C (decomposes)

Description

Synthesis Analysis

Calcium aluminates are synthesized through various methods, including combustion synthesis, solid-state reactions, and sol-gel processes. Combustion synthesis involves using metal nitrates and urea mixtures at low temperatures, resulting in submicron powders with controlled morphologies and grain sizes (Fumo, Morelli, & Segadães, 1996). Another approach is the high-temperature solid-state reaction, which can form various calcium aluminate phases depending on the molar ratios of CaO to Al2O3 (Tian, Pan, Yu, & Tu, 2016).

Molecular Structure Analysis

The molecular structure of calcium aluminates depends on their synthesis conditions and the specific phase formed. For example, phases like Ca3Al2O6 and Ca12Al14O33 can be synthesized, with their structure determined by XRD, FT-IR, SEM, and other characterization methods, showing a layered distribution of calcium and aluminum oxides (Tian et al., 2016).

Chemical Reactions and Properties

Calcium aluminates undergo various chemical reactions depending on their environment. For instance, their hydration behavior is critical in cement applications, affecting the setting time and strength development. The synthesis method impacts their chemical reactivity, as seen in combustion synthesis, where the oxidizer/fuel ratio affects phase formation and powder characteristics (Fumo et al., 1996).

Physical Properties Analysis

The physical properties of calcium aluminates, including particle size, morphology, and surface area, are significantly influenced by the synthesis technique. For example, combustion synthesis can produce powders with submicron sizes and specific surface areas, which are desirable for certain applications (Fumo et al., 1996).

Chemical Properties Analysis

The chemical properties of calcium aluminates, such as their phase composition and stability, are determined by their synthesis conditions and subsequent treatments. High-temperature solid-state reactions lead to the formation of different this compound compounds, with properties like phase distribution influenced by the CaO to Al2O3 molar ratio (Tian et al., 2016).

Scientific Research Applications

• Advanced Biomaterials and Cement-Polymer Composites : Monocalcium aluminate and monocalcium dialuminate, found in high alumina cement, are used in advanced biomaterials and cement-polymer composites like macro-defect-free cement. Their intrinsic mechanical properties are crucial for predicting the nonlinear behavior of these composites (Akono et al., 2018).

• High-Performance Concretes : this compound cements create high-performance concretes with specific advantages like resistance to acid attack and abrasion resistance in hydraulic structures, expanding the range of applications for cementitious materials (Scrivener et al., 1999).

• Biomedical Implant Material : It is used as a constituent in this compound cements, which have applications in construction, mining, and notably as biomedical implants. Phase purity is particularly crucial in biomedical applications (Iftekhar et al., 2008).

• Steel Quality Improvement : In steelmaking, calcium modifies solid alumina inclusions in liquid steel into liquid this compound. This process is essential for improving steel cleanliness and castability (Choudhary & Ghosh, 2008).

• Alumina Production : In alumina production, the behavior of calcium in aluminate solutions is critical for developing lime technologies in various industries (Sizyakov & Tikhonova, 2012).

• Refractories and Construction : this compound cements are widely used in refractories and special construction applications due to their rapid strength gain, durability, and high-temperature resistance (Ideker et al., 2019).

• Dental and Bone Repair Applications : this compound is explored as a biomaterial for dental applications and vertebral compression fractures, thanks to its chemical, physical, and mechanical properties (Engqvist et al., 2008; Lööf et al., 2003).

• Environmental Sustainability : Research on this compound cements emphasizes their potential in solving problems related to circular economy and sustainability, considering aspects like recycling, production costs, and energy efficiency (Zapata et al., 2022).

• Wastewater Treatment : this compound slag has been studied for its effectiveness in treating fluorine-containing water, optimizing conditions like slag roasting temperature and adsorption time (Chu Yan-yang, 2008).

• Kinetic Modeling in Cement Hydration : Understanding the chemical mechanisms and kinetic modeling of this compound cements' hydration is crucial, especially in diluted systems and for applications in the refractory industry and building chemistry (Maach et al., 2021).

Mechanism of Action

Target of Action

Calcium aluminate (CaAl2O4) is a compound obtained by heating calcium oxide and aluminium oxide together at high temperatures . It is primarily used in the manufacture of refractories and cements . The primary targets of this compound are the materials it interacts with during these processes, such as other compounds in cement mixtures or the structures of refractory materials .

Mode of Action

This compound acts by undergoing a series of reactions with other compounds under specific conditions. For instance, in the formation of Ca12Al14O33 (C12A7), a type of this compound, the process is sensitive to factors like atmosphere and reactant heterogeneity . The formation of this compound phases proceeds rapidly at temperatures greater than 1405 °C when a liquid this compound is formed .

Biochemical Pathways

For instance, during high-temperature sintering, minerals such as Na4Ca3(AlO2)10, CaOAl2O3, and 12CaO·7Al2O3 are formed . The main formation stage of Na4Ca3(AlO2)10 occurs at temperatures from 970 to 1100°C .

Result of Action

The result of this compound’s action is the formation of new compounds and materials with unique properties. For example, the formation of this compound phases can lead to the creation of materials with high thermal stability, making them suitable for use in refractories . In addition, this compound in cement can transform solid alumina inclusions into liquid calcium aluminates, preventing nozzle clogging in continuous casting .

Action Environment

The action of this compound is heavily influenced by environmental factors. For instance, the formation of certain this compound phases is only favorable under specific conditions, such as ambient conditions due to the stability provided by hydration . Furthermore, the reaction rate and formation of this compound can be influenced by the temperature and atmosphere .

Safety and Hazards

Calcium aluminate should be handled with care. It is recommended to avoid dust formation, avoid breathing mist, gas or vapors, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak.

Future Directions

Research into the properties and applications of calcium aluminate is ongoing, with scientists seeking to improve its performance and expand its usage. A significant focus of recent studies is to enhance its heat resistance, hardness, and corrosion resistance even further, pushing the boundaries of what’s possible in industrial applications. In addition, the development of alternative and novel cementitious materials to supplement and/or in some applications replace the use of OPC concrete in a variety of building and infrastructure engineering projects is being explored.

Q & A

Q1: What makes calcium aluminate cement (CAC) suitable for refractory applications?

A1: [CAC exhibits high early strength, enabling quick installation and service in refractory linings. It also demonstrates outstanding resistance to both low and high temperatures (up to 1100 °C), making it suitable for extreme industrial environments] [].

Q2: How does the addition of alumina fillers affect CAC hydration kinetics?

A2: [High surface area alumina fillers accelerate the hydration kinetics of CAC, shortening the induction period and influencing the setting time. This effect is attributed to the increased surface area available for heterogeneous nucleation] [].

Q3: Can this compound aggregates enhance the salt damage resistance of concrete?

A3: [Research suggests that incorporating this compound aggregates in concrete improves its resistance to salt damage. These aggregates react with water and cement hydration products to form hydration products, potentially densifying the aggregate interface and decreasing permeability within the concrete] [].

Q4: How does the calcium/aluminum ratio influence the properties of 12CaO•7Al2O3 (C12A7)?

A4: [The calcium/aluminum (C/A) ratio in C12A7 significantly affects its crystal structure and alumina leaching property. Research indicates that a lower C/A ratio than the theoretical value of 1.71 leads to better alumina leaching rates] [].

Q5: What is the impact of incorporating calcium sulfate into this compound cement systems?

A5: [Calcium sulfate reacts rapidly with CAC, influencing the hydration process, SCM reaction, and expansion. A critical amount of calcium sulfate can lead to high expansion due to increased ettringite supersaturation and crystallization pressure] [].

Q6: How does the presence of mineralizers impact the formation of calcium aluminates?

A6: [Mineralizers, such as calcium fluoride (CaF2), promote the decomposition of raw materials like bauxite and calcium carbonate. This facilitates a more complete reaction between them, leading to a higher dissolution rate of aluminum oxide (Al2O3) and enhanced formation of calcium aluminates] [].

Q7: What is unique about the crystal structure of potassium dawsonite, an intermediate compound formed during alkaline hydrolysis of this compound cement?

A7: [Potassium dawsonite, KAl(CO3)(OH)2, crystallizes in the orthorhombic Cmcm space group. Its structure features carboaluminate chains linked by potassium cations, with carbonate groups positioned alternately on both sides of these chains] [].

Q8: How does the chemical environment affect the stability of hydrated this compound phases?

A8: [The stability of hydrated calcium aluminates, like tetrathis compound trisulfate-32-hydrate (ettringite) and terathis compound dichloride-10 hydrate (chloroaluminate), depends on the chemical environment. Factors like the presence of sulfates or chlorides influence the preferential formation or transformation of these phases] [].

Q9: What spectroscopic techniques are useful for characterizing calcium aluminates?

A9: [Several spectroscopic techniques can provide valuable information about calcium aluminates. X-ray diffraction (XRD) helps identify crystalline phases, Fourier transform infrared (FTIR) spectroscopy analyzes functional groups and bonding characteristics, and electron probe microanalysis (EPMA) determines elemental composition and distribution] [, , ].

Q10: How can this compound compounds be modified for improved performance in endodontic applications?

A10: [Incorporating additives like polymeric dispersants, plasticizers (e.g., calcium chloride), and radiopacifiers (e.g., zinc oxide) into this compound cement enhances its handling properties, mechanical strength, and reduces porosity, making it suitable for endodontic applications] [, ].

Q11: Can this compound cements be utilized in the production of self-compacting mortars?

A11: [Yes, this compound cement can be used to create self-compacting mortars. Combining supplementary binders such as gypsum, fly ash, ground granulated blast furnace slag, or silica fume with CAC addresses potential strength reduction at later ages] [].

Q12: What makes calcium silicate/calcium aluminate composite cements promising for bone restorative applications?

A12: [Calcium silicate/calcium aluminate composite cements exhibit good biocompatibility and relatively high strength. They support cell attachment and proliferation, making them potentially suitable for non-load bearing bone restorative applications] [].

Q13: How does the incorporation of phenol resin precursors impact the properties of this compound cement-based materials?

A13: [Combining a phenol resin precursor with this compound cement, along with small amounts of N-methoxymethyl 6-nylon and glycerol, results in a cement-based material with exceptional flexural strength (over 120 MPa). This suggests specific interactions between the phenol resin and this compound contribute to the enhanced mechanical properties] [].

Q14: Can waste materials be utilized in the production of this compound?

A14: [Yes, waste materials like scrap aluminum and fly ash can be used to synthesize this compound. This not only reduces the cost of production but also promotes environmental sustainability by utilizing waste streams] [, ].

Q15: What are the advantages of using this compound phosphate binders in high alumina refractory concretes?

A15: [this compound phosphate binders in high alumina refractory concretes offer several benefits, including quick installation, low construction costs, reduced maintenance, good thermal shock resistance, and monolithic construction (no joints)] [].

Q16: What analytical techniques are crucial for studying the hydration and calcination mechanisms of this compound-based cements?

A16: [Techniques like X-ray diffraction (XRD), scanning electron microscopy (SEM), and thermogravimetric analysis (TGA) are essential for characterizing the hydration products, microstructure, and thermal behavior of this compound-based cements] [, ].

Q17: What computational methods can be employed to study the structure and properties of this compound melts?

A17: [Molecular dynamics simulations provide valuable insights into the microstructure and properties of this compound melts. These simulations can model the arrangement of atoms, identify structural units like tetrahedrons, and predict properties like viscosity and diffusion coefficients] [].

Q18: How can researchers ensure data quality and control during the development and characterization of this compound-based materials?

A18: [Implementing rigorous quality control measures throughout the research process is essential. This includes careful selection and characterization of raw materials, standardized synthesis procedures, and thorough validation of analytical techniques to ensure data accuracy and reliability] [, , ].